Cas no 5423-76-7 ( )

• Product Name: &nbsp
• CAS No: 5423-76-7
• MF: C₁₆H₂₀ClN₃
• MW: 289.803102493286
• CID: 940173
• PubChem ID: 224612
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AKOS009019560
• 5423-76-7
• HMS2856B12
• NSC14201
• REGID_for_CID_224612
• NSC-13248
• MLS000737411
• NSC13248
• NSC-14201
• SMR000528130
• 7-chloro-n-(1-ethylpiperidin-4-yl)quinolin-4-amine
• CHEMBL1374086
• DTXSID90969213
•  

• Inchi： 1S/C16H20ClN3/c1-2-20-9-6-13(7-10-20)19-15-5-8-18-16-11-12(17)3-4-14(15)16/h3-5,8,11,13H,2,6-7,9-10H2,1H3,(H,18,19)
• InChI Key： IZTXOLYDQAZEMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NC1CCN(CC)CC1

Computed Properties

• Exact Mass: 289.1348
• Monoisotopic Mass: 289.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 439.9°C at 760 mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.637
• PSA: 28.16